Cas no 2034569-77-0 (N-[2-(5-acetylthiophen-2-yl)ethyl]-2-phenylbutanamide)

• Product Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-2-phenylbutanamide
• CAS No: 2034569-77-0
• MF: C₁₈H₂₁NO₂S
• MW: 315.429843664169
• CID: 5553129
• PubChem ID: 91817339
• Update Time: 2025-10-31

N-[2-(5-acetylthiophen-2-yl)ethyl]-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-acetylthiophen-2-yl)ethyl]-2-phenylbutanamide
• N-(2-(5-acetylthiophen-2-yl)ethyl)-2-phenylbutanamide
• 2034569-77-0
• AKOS025324660
• F6518-2136

• Inchi： 1S/C18H21NO2S/c1-3-16(14-7-5-4-6-8-14)18(21)19-12-11-15-9-10-17(22-15)13(2)20/h4-10,16H,3,11-12H2,1-2H3,(H,19,21)
• InChI Key： PJCYIFOVNSHYLZ-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1CCNC(C(C1C=CC=CC=1)CC)=O

Computed Properties

• Exact Mass: 315.12930009g/mol
• Monoisotopic Mass: 315.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.4Ų

Additional information on N-[2-(5-acetylthiophen-2-yl)ethyl]-2-phenylbutanamide

Comprehensive Overview of N-[2-(5-acetylthiophen-2-yl)ethyl]-2-phenylbutanamide (CAS No. 2034569-77-0)

N-[2-(5-acetylthiophen-2-yl)ethyl]-2-phenylbutanamide, identified by its CAS number 2034569-77-0, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiophene ring with an acetyl group and a phenylbutanamide moiety, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, especially in targeting specific enzymatic pathways.

The compound's acetylthiophene component is a critical feature, as thiophene derivatives are known for their bioactivity and stability. This has led to increased searches for "thiophene-based drug candidates" and "acetylthiophene derivatives in medicine" in scientific databases. The phenylbutanamide segment further enhances its pharmacological profile, often associated with anti-inflammatory and analgesic properties. Such characteristics align with current trends in personalized medicine and targeted therapy, where users frequently inquire about "novel amide compounds in healthcare."

From a synthetic chemistry perspective, N-[2-(5-acetylthiophen-2-yl)ethyl]-2-phenylbutanamide exemplifies modern advancements in heterocyclic chemistry. Its synthesis involves multi-step organic reactions, including acylation and amide coupling, which are hot topics in "green chemistry optimization" discussions. Laboratories focusing on sustainable practices often explore ways to improve the yield and efficiency of such processes, reflecting the growing demand for environmentally friendly synthetic methods.

Analytical studies of this compound utilize techniques like HPLC, NMR spectroscopy, and mass spectrometry, which are frequently searched in conjunction with "characterization of complex organic molecules." The precise determination of its purity and stability is crucial for applications in formulation development, another area where users seek information on "advanced analytical methods for pharmaceuticals."

In summary, N-[2-(5-acetylthiophen-2-yl)ethyl]-2-phenylbutanamide (CAS No. 2034569-77-0) represents a compelling subject for researchers exploring bioactive small molecules and structure-activity relationships. Its relevance to contemporary scientific inquiries ensures its prominence in both academic and industrial settings, driving further investigation into its full potential.